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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclohexanone
Cat. No.: B15243568
Get Quote

Executive Summary

3-(3-Fluorophenyl)cyclohexanone (CAS: 504411-52-3) is a functionalized cyclic ketone
frequently utilized as an intermediate in the synthesis of analgesic agents (e.g., Tramadol
analogs) and serotonin reuptake inhibitors.[1][2] Its structural integrity relies on the precise
positioning of the fluorine atom on the phenyl ring and the cyclohexanone substitution pattern.

This guide provides a rigorous analytical framework for confirming the molecular formula
C12H13FO and molecular weight 192.23 g/mol , distinguishing it from its structural isomers (e.g.,
the 4-isomer, CAS 40503-87-5).

Physicochemical Identity & Theoretical Framework

Before experimental validation, the theoretical baseline must be established to calibrate
analytical instruments.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15243568#bc-rfq
https://www.benchchem.com/product/b15243568/docs?utm_src=pdf-body#advanced-molecular-weight-formula-analysis-3-3-fluorophenyl-cyclohexanone-1-2
https://www.bocsci.com/product/4-3-fluorophenyl-cyclohexanone-cas-40503-87-5-235714.html
https://www.molaid.com/MS_2835855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15243568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

3-(3-Fluorophenyl)cyclohexan-  Meta-substitution is critical for

IUPAC Name . .
1-one bioactivity.[1][2]
Confirmed via HRMS and
Molecular Formula C12H13FO )
Elemental Analysis.[1]
) Used for stoichiometric
Average Molecular Weight 192.23 g/mol )
calculations.[1]
Required for High-Resolution
Monoisotopic Mass 192.09504 Da Mass Spectrometry (HRMS).
[11[2]
Exact Mass (M+H)* 193.10232 Da The target ion in ESI(+) mode.
Specific to the 3-isomer
CAS Number 504411-52-3

(racemic).[1]

1.1 Isotopic Abundance Prediction

For a molecule of C12H13FO, the primary isotopic envelope (M+1) is driven by 13C natural
abundance (1.1%).

e M (100%): 192.0950
e M+1 (~13.4%): 193.0984 (Due to 12 carbons x 1.1%).

o M+2 (~0.8%): Negligible for routine analysis but visible in high-dynamic-range scans.[1][2]

High-Resolution Mass Spectrometry (HRMS) Protocol

HRMS is the gold standard for formula confirmation.[1] The presence of Fluorine
(monoisotopic, *°F) simplifies the mass spectrum compared to Chloro- or Bromo- analogs, as
there is no M+2 isotope pattern characteristic of halogens.[2]

2.1 Experimental Workflow
¢ Instrument: Q-TOF or Orbitrap MS.[1][2][3]
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« lonization: Electrospray lonization (ESI) in Positive Mode.

e Solvent System: Methanol/Water (50:50) + 0.1% Formic Acid (proton source).

2.2 Fragmentation Logic (MS/MS)

Upon collision-induced dissociation (CID), 3-substituted cyclohexanones exhibit characteristic
fragmentation distinct from linear ketones.[1][2]

e Parent lon: m/z 193.1023 [M+H]*.[1]

e Primary Loss (Water): m/z 175.09 [M+H - H20]*.[1] Common in cyclic ketones, often
preceded by tautomerization.

o Retro-Diels-Alder (RDA) Cleavage:

o Cyclohexanone ring opening often leads to the loss of ethylene (Cz2Ha4, 28 Da) or propene
fragments.

o Diagnostic lon: m/z 97 (Fluorophenyl cation, CeHaF*) or m/z 109 (Fluorobenzyl cation).

o McLafferty Rearrangement: Less dominant in cyclic systems than linear ones but can occur if
ring opening precedes fragmentation.[1]

Nuclear Magnetic Resonance (NMR) Validation

While MS provides the formula, NMR confirms the connectivity (3-isomer vs. 4-isomer).

3.1 °F NMR (The Fingerprint)

Fluorine NMR is the fastest method to verify the oxidation state and position of the fluorine.
e Chemical Shift: 4 -110 to -115 ppm (Multiplet).[1][2]

o Pattern: The signal will appear as a complex multiplet (ddd) due to coupling with aromatic
protons (3J_HF, 4J_HF).

 Distinction: A para-substituted isomer (4-F) would appear as a simpler triplet-of-triplets or
quartet structure around -118 ppm.[1]
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3.2 1H NMR (400 MHz, CDCls)
e Aromatic Region (6.8 — 7.4 ppm): 4 protons.

o Look for the specific splitting of the proton ortho to the Fluorine and the alkyl group.
e Benzylic Methine (H3) (~2.9 — 3.1 ppm):

o This is the diagnostic signal for the 3-isomer.[1] It appears as a multiplet (tt) integrating to
1H.

o Contrast: In the 4-isomer, this proton is more shielded and symmetric.

e -Protons (H2 & H6):

o The protons adjacent to the carbonyl appear as multiplets between 2.3 — 2.6 ppm.[1]

o The H2 protons will show geminal coupling (~14 Hz) and vicinal coupling to the H3
methine.

3.3 3C NMR (100 MHz, CDCls)
e Carbonyl (C1): ~210.5 ppm.

e C-F Couplings:
o C3'(C-F): Doublet, 1J_CF =245 Hz (~163 ppm).
o C2'/C4" Doublet, 2J_CF =21 Hz (~114 ppm).

o This "doublet splitting” of carbon signals is definitive proof of the Fluorine incorporation.

Analytical Workflow Visualization

The following diagram illustrates the decision matrix for validating the molecular weight and
structure of 3-(3-Fluorophenyl)cyclohexanone.
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Crude Sample
3-(3-Fluorophenyl)cyclohexanone

10 uM in MeOH |10 mg in CDCI3 mg/mL in ACN

HRMS (ESI+) NMR Spectroscopy Purity Check
Q-TOF / Orbitrap (CDCI3, 400 MHz) (HPLC/GC-MS)

Racemic vs Enantiopure

Exact Mass Check 19F NMR 1H NMR
Found: 193.1023 + 5ppm Signal @ -113 ppm Methine H3 @ 3.0 ppm
Calc: 193.1023 (Meta-Substitution) (Isomer Specificity)

Chiral HPLC

F-Count=1 (If Enantiopure Required)

Structure OK

Formula Confirmed
C12H13FO

Validated Compound
Ready for Synthesis

Click to download full resolution via product page

Caption: Integrated analytical workflow for the structural validation of 3-(3-
Fluorophenyl)cyclohexanone, linking mass accuracy to structural connectivity.

Experimental Protocols
Protocol A: HRMS Sample Preparation
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Stock Solution: Dissolve 1 mg of compound in 1 mL of HPLC-grade Methanol.

Working Solution: Dilute 10 pL of stock into 990 pL of 50:50 Methanol/Water (+0.1% Formic
Acid).

Injection: Direct infusion at 5 pL/min or LC-MS injection (C18 column, Gradient 5-95% ACN).

Criteria: Mass error < 5 ppm; Isotope ratio (M+1/M) within 10% of theoretical.

Protocol B: NMR Characterization
» Solvent: Deuterochloroform (CDCls) with 0.03% TMS.

o Concentration: 10-15 mg in 0.6 mL solvent (high concentration required for clear 13C C-F
coupling resolution).

o Parameter Set:
o !H: 16 scans, D1 = 1.0 sec.
o 13C: 512 scans, D1 = 2.0 sec (ensure relaxation for quaternary carbons).
o 19F: 32 scans, coupled or decoupled (decoupled simplifies the singlet/multiplet check).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. bocsci.com [bocsci.com]
e 2. 3-(3-fluorophenyl)cyclohexanone - CASS 504411-52-3 - EEf{k3¥ [molaid.com]
¢ 3. Mass Fragmentation Characteristics of Ketamine Analogues [zpxb.xml-journal.net]
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¢ To cite this document: BenchChem. [Advanced Molecular Weight & Formula Analysis: 3-(3-
Fluorophenyl)cyclohexanone[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15243568/docs#advanced-molecular-weight-formula-
analysis-3-3-fluorophenyl-cyclohexanone-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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